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Compound of Interest

Compound Name: 4-Bromoisoquinolin-7-ol

CAS No.: 1783631-45-7

Cat. No.: B1446597

Get Quote

Compound Identity & Significance
4-Bromoisoquinolin-7-ol is a bifunctional isoquinoline scaffold. The C4-bromide serves as a

handle for palladium-catalyzed cross-coupling (Suzuki, Sonogashira), while the C7-hydroxyl

group provides a nucleophilic site for etherification or esterification, often used to attach linker

chains in PROTAC (Proteolysis Targeting Chimera) design.

IUPAC Name: 4-bromoisoquinolin-7-ol[1][2][3][4][5][6]

Molecular Formula: C

H

BrNO

Molecular Weight: 224.06 g/mol (based on

Br) / 226.05 g/mol (based on

Br)
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Key Structural Features: Isoquinoline heterocycle, phenol moiety at C7, bromine atom at C4.

[4]

Synthesis & Isolation Context
Understanding the synthesis is prerequisite to interpreting the spectral impurities. This

compound is typically synthesized via the demethylation of 4-bromo-7-methoxyisoquinoline.

Protocol Summary:

Precursor: 4-Bromo-7-methoxyisoquinoline.[2][4][5]

Reagent: Boron tribromide (BBr

) in Dichloromethane (DCM).

Conditions: -20 °C to Room Temperature (RT), 12 hours.

Isolation: Quench with NaHCO

, extraction with DCM, purification via silica gel chromatography.
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Figure 1: Synthetic pathway for the isolation of 4-Bromoisoquinolin-7-ol.

Nuclear Magnetic Resonance (NMR) Spectroscopy
The NMR data presented below includes experimental values for the direct precursor (4-

bromo-7-methoxyisoquinoline) and the derived spectral characteristics for the target phenol.
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H NMR Data (400 MHz, DMSO-d )
The spectrum is characterized by two distinct singlets for the heteroaromatic protons (H1, H3)

and an AMX spin system for the benzenoid ring (H5, H6, H8).

Position Proton Type
Shift (

, ppm)
Multiplicity Coupling

(Hz)

Structural
Assignment

1 Ar-H 9.21 Singlet (s) -

Deshielded

by adjacent

Nitrogen.

3 Ar-H 8.59 Singlet (s) -

Ortho to Br;

slightly

shielded

relative to H1.

5 Ar-H 7.99 Doublet (d) 8.8

Peri-position

to C4-Br;

couples with

H6.

8 Ar-H 7.63 Doublet (d) 2.4

Meta-

coupling with

H6; Ortho to

substituent

(OH/OMe).

6 Ar-H 7.57 - 7.60 Multiplet (dd) 8.8, 2.4

Couples with

H5 (ortho)

and H8

(meta).

7-OH Phenol-H ~10.5 Broad (br s) -

Exchangeabl

e proton

(Shift is

conc./temp

dependent).
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Interpretation Logic:

H1 vs H3: H1 is consistently the most downfield signal (~9.2 ppm) due to the combined

electronegativity of the nitrogen and the ring current anisotropy. H3 is slightly upfield (~8.6

ppm) but deshielded by the C4-Bromine.

H5 (d, 8.8 Hz): This proton is on the benzene ring but is spatially close (peri) to the C4-

Bromine. It appears as a doublet due to ortho-coupling with H6.

H8 (d, 2.4 Hz): Located at the C8 position. The small coupling constant (2.4 Hz) is

characteristic of meta-coupling with H6.

Substituent Effect (OMe vs OH): The precursor (7-OMe) shows a methyl singlet at 3.95 ppm.

Upon conversion to 4-Bromoisoquinolin-7-ol, this singlet disappears, and a broad phenolic

singlet appears downfield (>10 ppm). The aromatic shifts (H5, H6, H8) remain largely similar

due to the similar electronic donating effects of -OMe and -OH.

C NMR Signatures (Predicted)
C1: ~150-152 ppm (C=N characteristic).

C7 (C-OH): ~158-160 ppm (Deshielded by Oxygen).

C4 (C-Br): ~115-120 ppm (Shielded by heavy atom effect of Br).

Mass Spectrometry (MS) Analysis
Mass spectrometry is the primary method for confirming the presence of the bromine atom due

to its distinct isotopic signature.

Ionization & Isotopic Pattern
Method: LC-MS (ESI, Positive Mode).

Mobile Phase: Acetonitrile / Water (with 10 mM NHngcontent-ng-c1989010908="" _nghost-

ng-c2127666394="" class="inline ng-star-inserted">

HCO
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).[4][5]

Observed Ion: [M+H]

[4][6]

Isotopic Abundance Rule: Bromine exists as two stable isotopes:

Br (50.7%) and

Br (49.3%). This results in a characteristic 1:1 doublet (M and M+2) in the mass spectrum.

Isotope
Calculated Mass
(Neutral)

Observed [M+H]

(

)

Relative Intensity

Br 222.96 223.97 100%

Br 224.96 225.97 ~98%

Note: Low-resolution LC-MS reports often cite the average mass or the base peak. The

experimental value found in literature for this compound is often cited as 224.7 (average) or

225 (M+2 peak).

Fragmentation Logic (ESI)
Under Collision-Induced Dissociation (CID), the molecule typically undergoes the following

losses:

Loss of CO (28 Da): Characteristic of phenols (forming a cyclopentadiene-like cation).

Loss of Br (79/81 Da): Homolytic cleavage of the C-Br bond.

Loss of HCN (27 Da): Characteristic of pyridine/isoquinoline ring collapse.
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Figure 2: Predicted ESI fragmentation pathways for 4-Bromoisoquinolin-7-ol.

Infrared (IR) Spectroscopy
IR data is used to confirm the functional group transformation (Demethylation).

Functional Group
Wavenumber (cm

)
Signal Description Diagnostic Value

O-H Stretch 3200 - 3400 Broad, Strong

Critical: Confirms

presence of phenol

(absent in precursor).

C=N Stretch 1580 - 1620 Medium, Sharp
Characteristic of

Isoquinoline ring.

C=C Aromatic 1450 - 1500 Multiple Peaks
Benzenoid ring

skeletal vibrations.

C-O Stretch 1200 - 1250 Strong Phenolic C-O bond.

C-Br Stretch 1000 - 1075 Weak/Medium

Aryl bromide (often

obscured in fingerprint

region).

Experimental Validation Protocol
To verify the identity of a synthesized batch, follow this self-validating sequence:
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Check LC-MS: Look for the "Twin Towers" (1:1 ratio) at m/z 224/226. If only one peak

appears, the halogen is missing or incorrect.

Check

H NMR:

Confirm the presence of two low-field singlets (H1, H3).

Verify the absence of the methoxy singlet (~3.9 ppm).

Verify the integration of the aromatic region (5 protons total).

Check Solubility: The product should be soluble in polar aprotic solvents (DMSO, DMF) and

moderately soluble in DCM, but less soluble in non-polar solvents compared to the methoxy

precursor due to the H-bonding capability of the hydroxyl group.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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